Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Seproxetine stock solution preparation DMSO

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Seproxetine Hydrochloride

CAS No.: 127685-30-7

Cat. No.: S543004

Chemical Properties and Solubility Data

The table below summarizes the key data for seproxetine hydrochloride relevant for solution preparation.

Property Value Source | Notes

CAS Number 127685-30-7 [1]1[2]

Molecular Formula C({16})H{L7}H)CIF(_{3})NO [1][2]

Molecular Weight 331.76 g/mol [1] [2]

Recommended Solvent DMSO Supplier data indicates solubility [1].
Purity >98% (by HPLC) Supplier specification [1].

Storage (Solid) -20°C (long term), desiccated Supplier recommendation [1].

Suggested Stock Solution Preparation Protocol

Based on standard laboratory practices and the provided information, you can follow this protocol.
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Materials and Reagents

e Seproxetine hydrochloride (CAS 127685-30-7)

e Anhydrous Dimethyl Sulfoxide (DMSQO), molecular biology grade
¢ Analytical balance (capable of weighing to 0.1 mg)

e Sterile glass vial (e.g., 2-4 mL) with a screw cap

e Micropipettes and sterile tips

¢ Volumetric flask (optional, for larger volumes)

e Sonicator or vortex mixer

Step-by-Step Procedure
e Calculation: Determine the mass of seproxetine required to achieve your desired concentration and
volume. For example, to prepare 1 mL of a 100 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
o Mass = 0.100 mol/L x 0.001 L x 331.76 g/mol = 33.18 mg

e Weighing: Tare the sterile glass vial on the analytical balance. Accurately weigh the calculated mass of

seproxetine hydrochloride and transfer it to the vial.

¢ Dissolution: Add the required volume of anhydrous DMSO directly to the vial containing the powder.
For the example, add 1 mL of DMSO.

e Mixing: Cap the vial securely and mix by vortexing vigorously until the solid is completely dissolved.
If necessary, briefly sonicate the solution in a water bath sonicator to aid dissolution. The solution

should appear clear.

e Aliquoting: To avoid repeated freeze-thaw cycles, immediately aliquot the stock solution into smaller,

sterile tubes.

 Storage: Store the aliquots at -20°C for short-term use (several weeks). For long-term stability (over 6

months), storage at -80°C is recommended, as suggested by supplier data [2].

The following workflow diagram summarizes the key steps in the stock solution preparation process.
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Important Considerations for Researchers

e DMSO Handling: Remember that DMSO is a potent penetration enhancer and can rapidly transport
dissolved substances through the skin and other membranes. Always wear appropriate personal
protective equipment (PPE), including gloves and safety glasses.

¢ Solution Stability: Although the solid is stable when stored desiccated at -20°C [1], the stability of
seproxetine in DMSO solution has not been explicitly documented. It is best practice to use the
aliquots shortly after preparation and avoid repeated freezing and thawing.

e Experimental Controls: When using the stock solution in cellular assays, ensure that the final
concentration of DMSO in your experimental wells is normalized and kept at a level that is non-toxic
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to your cells (typically <0.1% v/v). Always include a vehicle control (DMSO only) at the same
concentration.

¢ Analytical Verification: For critical quantitative studies, consider verifying the concentration of your
prepared stock solution using a suitable method, such as UV spectrophotometry, especially if the
solution is stored for an extended period.

Background on Seproxetine

¢ Identity: Seproxetine is also known as (S)-norfluoxetine or (S)-desmethylfluoxetine hydrochloride [1]
[2] [3].

¢ Mechanism of Action: It is the more active enantiomer of the N-desmethyl metabolite of fluoxetine
and functions as a selective serotonin reuptake inhibitor (SSRI) [4] [3].

e Status: It was investigated as an antidepressant, but its development was never completed, and it
was never marketed [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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